2,4-dibromo-N-(4-methoxybenzyl)-5-methylbenzenesulfonamide

• IUPAC Name: 2,4-dibromo-N-[(4-methoxyphenyl)methyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C15H15Br2NO3S/c1-10-7-15(14(17)8-13(10)16)22(19,20)18-9-11-3-5-12(21-2)6-4-11/h3-8,18H,9H2,1-2H3
• InChI Key: QWDKWZGYTLINQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)Br)S(=O)(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C15H15Br2NO3S
• Molecular Weight: 449.2 g/mol

Description

2,4-dibromo-N-(4-methoxybenzyl)-5-methylbenzenesulfonamide, also known as DBM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

• Synthesis and Structural Characterization of Metallophthalocyanines :

  • The synthesis and characterization of novel metallophthalocyanines involving compounds related to 2,4-dibromo-N-(4-methoxybenzyl)-5-methylbenzenesulfonamide have been reported. These compounds have applications in electrochemical and spectroelectrochemical properties, which are significant in materials chemistry and electronic devices (Kantekin et al., 2015).

• Photodynamic Therapy Applications :

  • Research has explored the potential of zinc phthalocyanine derivatives, substituted with compounds structurally similar to 2,4-dibromo-N-(4-methoxybenzyl)-5-methylbenzenesulfonamide, for use in photodynamic therapy. This approach is promising for cancer treatment due to its high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

• Preparation of Secondary Amines :

  • The preparation of secondary amines from primary amines using 2-nitrobenzenesulfonamides, which are structurally related to the compound , has been a focus of research. This process is important in organic synthesis and pharmaceutical chemistry (Kurosawa, Kan, & Fukuyama, 2003).

• Spectroscopic Studies of Analogues :

  • Studies have been conducted on analogues of Zinquin-related fluorophores, which include compounds similar to 2,4-dibromo-N-(4-methoxybenzyl)-5-methylbenzenesulfonamide. These compounds are used in fluorescent probes for zinc(II), with applications in biological imaging and diagnostics (Kimber et al., 2003).

• Enzyme Inhibitory Kinetics and Alzheimer’s Disease :

  • Research on N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides, which are chemically related, shows their potential as therapeutic agents for Alzheimer’s disease. These compounds exhibit acetylcholinesterase inhibitory activity, important in the treatment of neurodegenerative diseases (Abbasi et al., 2018).